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Compound of Interest

Compound Name: 10-Undecynoic acid

Cat. No.: B1208590

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Undecynoic acid (10-UDYA), a terminal acetylenic fatty acid, has garnered significant
interest for its potent antimicrobial and antifungal activities. This technical guide provides a
comprehensive overview of its efficacy, mechanisms of action, and the experimental
methodologies used to evaluate its properties. The information is tailored for researchers,
scientists, and professionals involved in the development of novel antimicrobial and antifungal
therapeutics.

Antimicrobial Properties

10-Undecynoic acid has demonstrated significant bactericidal and bacteriostatic effects,
particularly against oral pathogens. Its activity extends to both planktonic bacteria and complex
biofilm structures.

Quantitative Antimicrobial Data

The antimicrobial efficacy of 10-Undecynoic acid against cariogenic Streptococcus species
has been quantitatively assessed through various metrics. The data presented below is crucial
for understanding its potential as an antibacterial agent.
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Concentration

Parameter Organism(s) Notes
(mg/mL)
Streptococcus o
o . Growth inhibition of
Minimum Inhibitory mutans, ) )
) 2.5 planktonic bacteria.[1]
Concentration (MIC) Streptococcus 2]
sobrinus
Streptococcus .
o o Killing effect on
Minimum Bactericidal mutans, ) )
) 5.0 planktonic bacteria.[1]
Concentration (MBC) Streptococcus 2]
sobrinus
Minimum Biofilm Streptococcus
Inhibitory mutans, - 90% inhibition of
Concentration Streptococcus ' biofilm formation.[1][2]
(MBIC90) sobrinus
o Streptococcus )
Complete Biofilm Complete prevention
o mutans, o _
Inhibition 5.0 of biofilm formation.[1]
) Streptococcus
Concentration i [2]
sobrinus
o o Streptococcus Biocidal concentration
Minimum Biofilm o
o _ mutans, towards pre-existing
Biocidal Concentration 5.0 o
Streptococcus biofilms after 6 hours
(MBBC) _
sobrinus of treatment.[1][2]
Minimum Biofilm Streptococcus o
o Eradication of 50% of
Eradication mutans, o
) 7.0 the pre-existing
Concentration Streptococcus o
) biofilm.[1][2]
(MBEC50) sobrinus

Antibacterial Mechanism of Action

The primary antibacterial mechanism of 10-Undecynoic acid is the disruption of the bacterial
cell membrane. Its lipophilic nature allows it to traverse the plasma membrane, leading to a
decrease in hydrophobic lipid-lipid and lipid-protein interactions. This "surfactant-like"
characteristic is believed to be responsible for its antimicrobial effects.[1] Furthermore, it has
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been observed to suppress acidogenicity and aciduricity in oral streptococci, which are crucial
virulence factors for these bacteria.[1][2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://synapse.patsnap.com/article/what-is-the-mechanism-of-undecenoic-acid
https://caringsunshine.com/relationships/relationship-fungal-infections-and-10-undecenoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Downstream Effects

Suppression of Leakage of Large

10-Undecynoic Acid Action
Acidogenicity & Aciduricity Molecules (e.g., DNA, RNA)

" 5 Interaction with .
10-Undecynoic Acid Bacterial Cell Membrane _ A Bacterial Cell Death
= Disruption of Leakage of K+, Ca2+,

Membrane Integrity and Mg2+ ions
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Bacterial Culture

Prepare serial dilutions of
10-Undecynoic acid in broth

:

Inoculate dilutions
with bacterial suspension

Y

anubate at 37°C with 5% COZ)

Determine MIC:
Lowest concentration with
no visible growth

:

Subculture from tubes with
no visible growth onto
agar plates (no acid)

Incubate plates

Determine MBC:
Lowest concentration with
no bacterial re-growth
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10-Undecynoic Acid Action

Consequences
Inhibition of Yeast-to-Hyphae\ Reduced Virulence Inhibition of
Transition (e.g., C. albicans)) Fungal Growth

Fungal Cell Death
mncreased Membrane > [ Leakage of )
Ci S

10-Undecynoic Acid Inhibition of

Ergosterol Synthesis

K Permeability ellular Content

Disruption of
Fungal Cell Membrane
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Fungal Culture

Prepare standardized
fungal inoculum

l

Prepare serial dilutions of
10-Undecynoic acid in
appropriate broth (e.g., RPMI)

l

Inoculate microtiter plate
wells with fungal suspension
and acid dilutions

:

Incubate under
specific conditions
(temperature, time)

l

Determine MIC:
Lowest concentration showing
significant growth inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [10-Undecynoic Acid: A Technical Guide to its
Antimicrobial and Antifungal Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208590#antimicrobial-and-antifungal-properties-of-
10-undecynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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